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Panthenyl Ethyl Ether: Physical & Chemical
Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Panthenyl ethyl ether

Cat. No.: S569013

Understanding its baseline properties is the first step in troubleshooting formulation issues. The table below

summarizes key characteristics.

Property Description

Chemical Name (2R)-N-(3-ethoxypropyl)-2,4-dihydroxy-3,3-dimethylbutanamide [1]

CAS No. 667-83-4 [1] [2] [3]

Molecular 233.3 g/mol [1]

Weight

Physical Form Clear, colorless to light yellow viscous liquid [1] [2]

Inherent Described as having "low viscosity" and being "non-sticky," even at high
Viscosity concentrations [2]

Stability Stable at pH 4-7.5; hydrolyzes in strong acidic or alkaline conditions [1] [2]
Thermal Limit Stable up to ~70-75°C; higher temperatures may cause racemization [2]
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Solubility Miscibility
Water Easily soluble [1] [2]
Alcohols Easily soluble [1] [2]

Propylene Glycol, Glycerin
Corn, Sunflower, Castor Oil

Di-/ICyclomethicone, Mineral Oil

Easily soluble [1] [2]
Readily miscible [2]

Insoluble [1] [2]

Troubleshooting Guide: Viscosity & Handling

The following workflow outlines a logical approach to diagnosing and resolving viscosity-related issues with

Panthenyl ethyl ether.
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Start: High Viscosity Issue

'

Verify Ingredient Identity and Purity

Possible impurity or
wrong substance

Source pure Panthenyl Ethyl Ether

Check and Adjust Temperature (CAS 667-83-4)

Joo cold

Warm gradually to below 70°C
Szt SElEnt S to lower viscosity without degradation

\Qior solvent choice

Use a compatible solvent:
Check pH of Formulation Water, Alcohol, Propylene Glycol,

or cosmetic oils (e.g., Castor QOil)

pH outside 4-7.5 range

Adjust pH to neutral/slightly acidic

Target Viscosity Achieved range to prevent hydrolysis

Click to download full resolution via product page

FAQs for Researchers

Q1: The material is too viscous for easy pipetting or pouring. What is the recommended handling

method?
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¢ Mild Warming: Gently warm the material to a maximum of 60-65°C to reduce viscosity. This is below
the thermal degradation threshold of 70-75°C and should facilitate easier handling without causing
racemization or decomposition [2].

¢ Solvent Pre-mixing: For greater accuracy, consider preparing a master batch solution in a
compatible solvent like water, ethanol, or propylene glycol. This allows for more precise volumetric
addition of the active ingredient to your formulation.

Q2: Are there any chemical compatibilities I should be aware of when formulating? Yes, the stability of

Panthenyl ethyl ether is highly dependent on pH and the presence of catalysts.

e pH: Maintain your formulation pH between 4 and 7.5. The compound undergoes hydrolytic cleavage
in strongly acidic or alkaline environments, which will break down the molecule and reduce efficacy

[1] [2].

¢ Heavy Metals: Avoid contamination with heavy metal ions, which can catalyze oxidation reactions.
The use of chelating agents in your formulation may be beneficial for long-term stability [1].

Q3: My formulation is experiencing unexpected thickening. What could be the cause?

¢ Incompatible Solvents: Ensure you are not using insoluble solvents like mineral oils or
cyclomethicone as the primary carrier, as this can lead to phase separation and texture issues [1] [2].

¢ Ingredient Interaction: Review other components in your formulation. Cationic polymers, salts, or
other thickeners could be interacting with Panthenyl ethyl ether. Conduct compatibility tests by
adding ingredients sequentially and monitoring viscosity changes.

Experimental Protocol: Solvent Compatibility &
Viscosity Screening

This protocol will help you systematically identify the optimal solvent system for your specific application

needs.

Objective: To identify the most effective solvent or solvent blend for achieving target handling viscosity for

Panthenyl ethyl ether.

Materials:

¢ Panthenyl ethyl ether (pure)
e Candidate solvents (e.g., Deionized Water, Ethanol, Isopropanol, Propylene Glycol, Glycerin,
Dipropylene Glycol, cosmetic oils)
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Magnetic stirrer & hot plate
Viscometer

pH meter

Glassware (beakers, vials)

Method:

Prepare Solutions: Create 10-20% (w/w) solutions of Panthenyl ethyl ether in each candidate
solvent. Use gentle heating (<65°C) and magnetic stirring to ensure complete dissolution [2].

Visual Inspection: Note the clarity and any signs of phase separation after 24 hours at room
temperature.

Viscosity Measurement: Measure the viscosity of each solution at a standardized temperature (e.g.,
25°C) using your viscometer.

Stability Check: Adjust the pH of selected promising solutions to various points within the 4-8 range.
Monitor for viscosity changes or clarity loss over 1-2 weeks at 40°C for accelerated stability data.
Data Analysis: Compare the viscosity, clarity, and stability results to select the optimal solvent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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